3-(4-Bromo-3,5-dimethyl-phenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[(4-bromo-3,5-dimethylphenoxy)methyl]azetidine-1-carboxylate
• InChI: InChI=1S/C17H24BrNO3/c1-11-6-14(7-12(2)15(11)18)21-10-13-8-19(9-13)16(20)22-17(3,4)5/h6-7,13H,8-10H2,1-5H3
• InChI Key: MRSXSOLVVYXSBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC2CN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C17H24BrNO3
• Molecular Weight: 370.3 g/mol

Description

3-(4-Bromo-3,5-dimethyl-phenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H24BrNO3 and its molecular weight is 370.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic and Cyclic Compounds

The synthesis of heterocyclic β-amino acids and derivatives showcases the utility of related compounds in preparing β-amino esters useful in peptide and peptidomimetic synthesis (Bovy & Rico, 1993). Similarly, the creation of new 3,3-dimethoxyazetidine-2-carboxylates from γ-amino-α-bromocarboxylic esters underlines the role of such structures in generating novel cyclic amino acid derivatives for further chemical functionalization (Mangelinckx et al., 2005).

Antimicrobial and Anticancer Research

The development of substituted phenyl azetidines has potential antimicrobial applications, indicating the significance of azetidine derivatives in creating new therapeutic agents (DORASWAMY & Ramana, 2013). Research on 7α-chloro-3-methyl-1,1-dioxoceph-3-em-4-carboxylic acid esters further emphasizes the anticancer properties of certain ester derivatives, showcasing the broader implications of these compounds in developing treatments for cancer (Vorona et al., 2007).

Pharmaceutical and Chemical Synthesis

The utility of related ester compounds in the efficient high-yield synthesis of D-ribo-phytosphingosine via microwave-enhanced cross metathesis highlights the importance of these compounds in pharmaceutical synthesis (Lombardo et al., 2006). This is further supported by the synthesis of enantiomerically pure 3-amino-2-methylenealkanoates (aza-Morita–Baylis–Hillman adducts) mediated by cinchona alkaloids, demonstrating the versatility of such compounds in synthesizing enantiomerically pure substances (Martelli et al., 2011).

Synthesis routes and methods

Procedure details

4-Bromo-3,5-dimethylphenol (3.7 g, 18.16 mmol), 3-hydroxymethylazetidine-1-carboxylic acid tert-butyl ester (commercially available, EP1889836 A1, 3.40 g, 18.16 mmol), di-tert-butylazodicarboxylate (4.6 g, 19.97 mmol) and triphenylphosphine (5.24 g, 19.97 mmol) are suspended in dichloromethane (100 mL) and stirred for 2 hours at room temperature. The solvent is removed under vacuum and the residue suspended in diethyl ether, cooled and the precipitate is filtered off. The solvent is removed under vacuum to give the title compound